Cas no 1354922-62-5 (4-(3,4-dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine)

4-(3,4-dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine structure

1354922-62-5 structure

Product Name:4-(3,4-dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

CAS No:1354922-62-5

MF:C₁₄H₉Cl₂N₃S

MW:322.212359189987

MDL:MFCD21335751

CID:5169307

Update Time:2026-03-04

4-(3,4-dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
- MDL： MFCD21335751
- Inchi： 1S/C14H9Cl2N3S/c15-9-4-3-8(6-10(9)16)11-7-12(19-14(17)18-11)13-2-1-5-20-13/h1-7H,(H2,17,18,19)
- InChI Key： ISVGVSSTTGJMLA-UHFFFAOYSA-N
- SMILES： C1(N)=NC(C2SC=CC=2)=CC(C2=CC=C(Cl)C(Cl)=C2)=N1

4-(3,4-dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB422516-1 g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine	1354922-62-5		1g	€467.00	2023-04-24
abcr	AB422516-5 g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine	1354922-62-5		5g	€722.60	2023-04-24
abcr	AB422516-10 g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine	1354922-62-5		10g	€935.60	2023-04-24
abcr	AB422516-25 g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine	1354922-62-5		25g	€1361.60	2023-04-24
abcr	AB422516-1g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine; .	1354922-62-5		1g	€467.00	2025-04-21
abcr	AB422516-5g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine; .	1354922-62-5		5g	€722.60	2025-04-21
abcr	AB422516-10g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine; .	1354922-62-5		10g	€935.60	2025-04-21
abcr	AB422516-25g	4-(3,4-Dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine; .	1354922-62-5		25g	€1361.60	2025-04-21

4-(3,4-dichlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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